Cas no 88489-97-8 (1,2,4-Triazolo[4,3-b]pyridazin-3-amine, 6-(3,4-dichlorophenyl)-)

1,2,4-Triazolo[4,3-b]pyridazin-3-amine, 6-(3,4-dichlorophenyl)- structure
88489-97-8 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazin-3-amine, 6-(3,4-dichlorophenyl)-
CAS No:88489-97-8
MF:C11H7Cl2N5
MW:280.112778902054
CID:630771
PubChem ID:13233269
Update Time:2025-04-19

1,2,4-Triazolo[4,3-b]pyridazin-3-amine, 6-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazin-3-amine, 6-(3,4-dichlorophenyl)-
    • 6-(3,4-dichlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-amine
    • SCHEMBL11203739
    • DTXSID10530621
    • 6-(3,4-Dichlorophenyl)[1,2,4]triazolo[4,3-b]pyridazin-3-amine
    • 88489-97-8
    • Inchi: 1S/C11H7Cl2N5/c12-7-2-1-6(5-8(7)13)9-3-4-10-15-16-11(14)18(10)17-9/h1-5H,(H2,14,16)
    • InChI Key: MVALQLWINGFNCC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=CC2=NN=C(N)N2N=1)Cl

Computed Properties

  • Exact Mass: 279.0078506g/mol
  • Monoisotopic Mass: 279.0078506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 69.1Ų

1,2,4-Triazolo[4,3-b]pyridazin-3-amine, 6-(3,4-dichlorophenyl)- Related Literature

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